4-(ethanesulfonyl)-1H-pyrazole
Description
4-(ethanesulfonyl)-1H-pyrazole is an organic compound that belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2 The presence of an ethanesulfonyl group at the 4-position of the pyrazole ring imparts unique chemical and physical properties to this compound
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-(ethanesulfonyl)-1H-pyrazole typically involves the reaction of pyrazole with ethanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out at low temperatures to ensure the formation of the desired product. The general reaction scheme is as follows:
[ \text{Pyrazole} + \text{Ethanesulfonyl chloride
Properties
CAS No. |
1707400-15-4 |
|---|---|
Molecular Formula |
C5H8N2O2S |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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